Cas no 1394937-93-9 (1,2-Difluoro-4-isopropoxy-3-methoxybenzene)

• Product Name: 1,2-Difluoro-4-isopropoxy-3-methoxybenzene
• CAS No: 1394937-93-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• MDL: MFCD23113817
• CID: 5074436
• Update Time: 2026-03-01

1,2-Difluoro-4-isopropoxy-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-4-isopropoxy-3-methoxybenzene

• MDL： MFCD23113817
• Inchi： 1S/C10H12F2O2/c1-6(2)14-8-5-4-7(11)9(12)10(8)13-3/h4-6H,1-3H3
• InChI Key： GVTYYZPWMZZGEJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 1,2-Difluoro-4-isopropoxy-3-methoxybenzene

Comprehensive Overview of 1,2-Difluoro-4-isopropoxy-3-methoxybenzene (CAS No. 1394937-93-9)

1,2-Difluoro-4-isopropoxy-3-methoxybenzene (CAS No. 1394937-93-9) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring difluoro and isopropoxy substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and specialty chemicals, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The compound’s molecular formula, C₁₀H₁₂F₂O₂, highlights its stability and reactivity, which are critical for cross-coupling reactions and catalytic transformations. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, a topic frequently searched in academic and industrial forums. Additionally, its role in high-performance materials, such as liquid crystals and polymers, has been explored, addressing the need for advanced functional materials in electronics and coatings.

From a commercial perspective, 1,2-Difluoro-4-isopropoxy-3-methoxybenzene is often discussed in the context of custom synthesis and scale-up challenges, reflecting common queries in procurement databases. Its solubility in organic solvents like dichloromethane and ethanol makes it suitable for diverse reaction conditions, a feature highlighted in patent literature. Furthermore, its thermal stability and low toxicity profile align with regulatory preferences for safer chemical alternatives, a key concern in sustainable manufacturing.

In the pharmaceutical sector, this compound is investigated as a precursor for bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Such applications resonate with current research hotspots, as evidenced by rising searches for fluorinated drug candidates and CNS therapeutics. Its methoxy and isopropoxy groups also contribute to enhanced pharmacokinetic properties, a recurring theme in medicinal chemistry discussions.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize 1,2-Difluoro-4-isopropoxy-3-methoxybenzene, ensuring purity and consistency for industrial use. Quality control protocols for such high-purity intermediates are frequently queried in technical forums, underscoring the compound’s relevance in precision chemistry. Storage recommendations typically emphasize protection from moisture and light, with inert atmospheres preferred for long-term stability.

Looking ahead, the demand for fluorinated aromatic compounds like 1394937-93-9 is expected to rise, driven by innovations in catalysis and process optimization. Its compatibility with flow chemistry setups and microwave-assisted synthesis further enhances its appeal, addressing efficiency-focused trends in chemical production. As industries prioritize cost-effective and eco-friendly routes, this compound’s synthetic flexibility positions it as a valuable asset in both academic and commercial settings.